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Compound of Interest

Compound Name: GSK926

Cat. No.: B15586644 Get Quote

GSK926 Technical Support Center
Welcome to the GSK926 Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance on the solubility and

handling of GSK926, a selective EZH2 inhibitor. Here you will find troubleshooting guides and

frequently asked questions to assist you in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving GSK926?

A1: The recommended solvent for dissolving GSK926 is dimethyl sulfoxide (DMSO).[1] It is a

common practice to prepare a concentrated stock solution in DMSO, which can then be diluted

into your aqueous experimental medium.

Q2: What is the maximum solubility of GSK926 in DMSO?

A2: While various suppliers state that GSK926 is soluble in DMSO, a precise maximum

solubility is not consistently reported. However, stock solutions of up to 50 mM in DMSO can be

prepared.[1] For a structurally similar EZH2 inhibitor, GSK126, a solubility of approximately

4.38 mg/mL has been reported in DMSO, sometimes requiring gentle warming. As a starting

point, a similar concentration range can be considered for GSK926, but it is always

recommended to determine the optimal concentration for your specific batch and experimental

needs.
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Q3: My GSK926 precipitated out of solution after I diluted my DMSO stock in my cell culture

medium. What should I do?

A3: Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue

for many hydrophobic compounds. Please refer to the Troubleshooting Guide: Precipitation

Issues below for detailed steps on how to address this.

Q4: How should I store my GSK926 stock solution?

A4: GSK926 stock solutions in DMSO should be stored at -20°C for long-term storage

(months) or at 4°C for short-term storage (days to weeks).[1] To minimize freeze-thaw cycles, it

is advisable to aliquot the stock solution into smaller volumes.

Q5: What is the mechanism of action of GSK926?

A5: GSK926 is a potent and selective inhibitor of the histone methyltransferase EZH2

(Enhancer of Zeste Homolog 2).[2][3] EZH2 is the catalytic subunit of the Polycomb Repressive

Complex 2 (PRC2), which is responsible for the methylation of histone H3 on lysine 27

(H3K27).[4][5] By inhibiting EZH2, GSK926 prevents H3K27 methylation, leading to changes in

gene expression.

Troubleshooting Guide: Solubility and Precipitation
This guide provides step-by-step instructions to help you overcome common issues with

GSK926 solubility and precipitation during your experiments.

Issue 1: Difficulty Dissolving GSK926 in DMSO
Possible Cause: The concentration you are trying to achieve is too high, or the compound

requires assistance to fully dissolve.

Troubleshooting Steps:

Warm the solution: Gently warm the vial containing GSK926 and DMSO to 37°C for 10-15

minutes.

Sonication: Use a bath sonicator to aid in dissolution. Sonicate for short bursts to avoid

overheating the sample.
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Vortex: Vortex the solution intermittently during the warming or sonication process.

Start with a lower concentration: If the compound still does not dissolve, try preparing a

more dilute stock solution.

Issue 2: Precipitation Upon Dilution in Aqueous Media
Possible Cause: The final concentration of GSK926 in the aqueous medium exceeds its

solubility limit in that medium. The percentage of DMSO in the final solution may also be too

low to keep the compound dissolved.

Troubleshooting Steps:

Increase the final DMSO concentration: While high concentrations of DMSO can be toxic

to cells, a final concentration of up to 0.5% (v/v) is generally well-tolerated by most cell

lines. Check the DMSO tolerance of your specific cell line.

Use a pre-warmed medium: Dilute your GSK926 stock solution into a cell culture medium

that has been pre-warmed to 37°C.

Add the stock solution to the medium while vortexing: To ensure rapid and even

dispersion, add the GSK926 stock solution dropwise to the aqueous medium while gently

vortexing or swirling the tube.

Consider co-solvents: For challenging in vivo or in vitro applications, the use of co-

solvents may be necessary. Formulations containing PEG300 and Tween-80 have been

used for other EZH2 inhibitors like GSK126 to improve aqueous solubility.[6] A similar

approach could be tested for GSK926, but would require careful validation.

Prepare fresh dilutions: Do not store dilute aqueous solutions of GSK926 for extended

periods, as precipitation can occur over time. Prepare fresh dilutions for each experiment.

Data Presentation
Table 1: GSK926 Stock Solution Preparation in DMSO
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Concentration (mM) Mass of GSK926 (mg) for 1 mL DMSO

1 0.514

5 2.57

10 5.14

50 25.7

Based on a molecular weight of 513.64 g/mol . Adjust calculations based on the specific

molecular weight of your batch.

Table 2: Solubility of a Similar EZH2 Inhibitor (GSK126)
in Various Solvents

Solvent Concentration Notes

DMSO ~4.38 mg/mL
Gentle warming may be

required.

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 1.25 mg/mL Clear solution.

10% DMSO, 90% (20% SBE-

β-CD in saline)
1.25 mg/mL

Suspended solution, may

require sonication.

10% DMSO, 90% corn oil ≥ 1.25 mg/mL Clear solution.

This data is for GSK126 and is provided as a reference. Similar solvent systems may be

explored for GSK926 but require independent validation.[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK926 Stock
Solution in DMSO

Weighing the compound: Accurately weigh out 5.14 mg of GSK926 powder (assuming a

molecular weight of 513.64 g/mol ).
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Adding the solvent: Add 1 mL of high-purity DMSO to the vial containing the GSK926
powder.

Dissolving the compound:

Vortex the solution for 1-2 minutes.

If the compound is not fully dissolved, gently warm the vial to 37°C for 10-15 minutes.

If necessary, place the vial in a bath sonicator for 5-10 minutes.

Storage: Once the GSK926 is fully dissolved, store the stock solution at -20°C in small

aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Diluting GSK926 for Cell-Based Assays
Pre-warm the medium: Pre-warm your cell culture medium to 37°C.

Prepare an intermediate dilution (optional but recommended): To avoid precipitation, it is

often helpful to make an intermediate dilution of your stock solution in the cell culture

medium. For example, if your final desired concentration is 10 µM and your stock is 10 mM,

you could first dilute the stock 1:10 in the medium to get a 1 mM intermediate solution.

Final dilution: Add the appropriate volume of the GSK926 stock solution (or intermediate

dilution) to the pre-warmed cell culture medium. Add the GSK926 solution dropwise while

gently swirling the medium. Ensure the final DMSO concentration is below the toxic level for

your cells (typically ≤ 0.5%).

Immediate use: Use the freshly prepared GSK926-containing medium immediately for your

experiment.

Visualizations
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Caption: EZH2 Signaling Pathway Inhibition by GSK926.
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Caption: Experimental Workflow for using GSK926.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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